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Compound of Interest

Compound Name: PARP1-IN-22

Cat. No.: B15135023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of PARP1-IN-22, a potent

inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1). This guide collates available

physicochemical and biological data, details relevant experimental protocols, and illustrates key

signaling pathways and experimental workflows to support researchers in oncology and drug

discovery.

Core Properties of PARP1-IN-22
PARP1-IN-22 is a small molecule inhibitor targeting PARP1, an enzyme crucial for DNA single-

strand break repair. Its inhibition in cancers with homologous recombination deficiencies, such

as those with BRCA1/2 mutations, can lead to synthetic lethality and targeted tumor cell death.

Physicochemical Properties
Limited experimental data is available for the physicochemical properties of PARP1-IN-22. The

following table summarizes known and predicted values. The compound is reportedly a solid at

room temperature and soluble in dimethyl sulfoxide (DMSO) for in vitro assays.[1]
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Property Value Source

CAS Number 3033649-17-8 [2]

Molecular Formula C₂₃H₂₆N₆O [2]

Molecular Weight 402.49 g/mol [2]

Appearance Solid [1]

Boiling Point (predicted) 646.4 ± 55.0 °C [3]

Density (predicted) 1.33 ± 0.1 g/cm³ [3]

pKa (predicted) 11.26 ± 0.40 [3]

Solubility Soluble in DMSO [1]

Biological Activity
PARP1-IN-22 is characterized as a potent inhibitor of PARP1.[2] However, a comprehensive

public profile of its selectivity against other PARP family members (e.g., PARP2, Tankyrase-1,

Tankyrase-2) and in vivo efficacy data are not readily available at this time. The primary

reported activity is its high potency against PARP1.

Target IC₅₀ Source

PARP1 < 10 nM [2]

PARP1 Signaling in DNA Damage Response
PARP1 plays a central role in the base excision repair (BER) pathway, a critical process for

repairing DNA single-strand breaks (SSBs). Upon detection of a SSB, PARP1 binds to the

damaged DNA, leading to its activation. The activated PARP1 utilizes NAD⁺ as a substrate to

synthesize poly(ADP-ribose) (PAR) chains on itself and other acceptor proteins, including

histones. This process, known as PARylation, creates a scaffold that recruits other DNA repair

proteins, such as XRCC1, to the site of damage, facilitating the repair process.[4][5]
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Start

Prepare Serial Dilutions
of PARP1-IN-22

Set up 96-well Plate:
- Histone-coated wells

- Assay Buffer
- Activated DNA

- Inhibitor dilutions

Add PARP1 Enzyme
to Initiate Reaction

Incubate at Room Temperature
(1 hour)

Wash Plate

Add Streptavidin-HRP
and Incubate (30 min)

Wash Plate

Add Chemiluminescent
Substrate

Measure Luminescence
(Plate Reader)

Data Analysis:
- Calculate % Inhibition

- Determine IC50

End
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to Palpable Size

Randomize Mice into
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Administer PARP1-IN-22
and Vehicle Control

Measure Tumor Volume
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Monitor Animal Health
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Data Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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